Cas no 34245-49-3 (9-((3aR,4R,6R,6aR)-2,2-Dimethyl-6-((methylamino)methyl)tetrahydrofuro[3,4-d][1,3]dioxol-4-yl)-9H-purin-6-amine)

• Product Name: 9-((3aR,4R,6R,6aR)-2,2-Dimethyl-6-((methylamino)methyl)tetrahydrofuro[3,4-d][1,3]dioxol-4-yl)-9H-purin-6-amine
• CAS No: 34245-49-3
• MF: C₁₄H₂₀N₆O₃
• MW: 320.347002029419
• CID: 1024010
• PubChem ID: 11023641
• Update Time: 2025-04-20

9-((3aR,4R,6R,6aR)-2,2-Dimethyl-6-((methylamino)methyl)tetrahydrofuro[3,4-d][1,3]dioxol-4-yl)-9H-purin-6-amine Chemical and Physical Properties

Names and Identifiers

• 9-((3aR,4R,6R,6aR)-2,2-Dimethyl-6-((methylamino)methyl)tetrahydrofuro[3,4-d][1,3]dioxol-4-yl)-9H-purin-6-amine
• 9-((3AR,4R,6R,6aR)-2,2-Dimethyl-6-((methylamino)methyl)-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl)-9H-purin-6-amine
• 5'-deoxy-2',3'-O-methylethylidene-5'-methylaminoadenosine
• 5'-deoxy-5'-methylamino-2',3'-isopropylideneadenosine
• 5'-deoxy-5'-methylamino-2',3'-O,O-(1-methylethylidene)adenosine
• 5'-methylamino-O2',O3'-isopropylidene-5'-deoxy-adenosine
• 9-((3aR,4R,6R,6aR)
• AK101869
• ANW-62595
• CTK8B9486
• KB-250506
• SureCN9104337
• CID 11023641
• SCHEMBL9104337
• DTXSID40452322
• D77843
• 34245-49-3
• Adenosine, 5'-deoxy-5'-(methylamino)-2',3'-O-(1-methylethylidene)-
• 9-[(3aR,4R,6R,6aR)-2,2-dimethyl-6-(methylaminomethyl)-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]purin-6-amine
• CS-W018382
• AKOS016004010
• SJXNSGJHLDXAIO-QYVSTXNMSA-N

• MDL： MFCD23131237
• Inchi： 1S/C14H20N6O3/c1-14(2)22-9-7(4-16-3)21-13(10(9)23-14)20-6-19-8-11(15)17-5-18-12(8)20/h5-7,9-10,13,16H,4H2,1-3H3,(H2,15,17,18)/t7-,9-,10-,13-/m1/s1
• InChI Key： SJXNSGJHLDXAIO-QYVSTXNMSA-N
• SMILES： O1[C@H]([C@H]2[C@@H]([C@H]1CNC)OC(C)(C)O2)N1C=NC2C(N)=NC=NC1=2

Computed Properties

• Exact Mass: 320.15968852g/mol
• Monoisotopic Mass: 320.15968852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 537.5±60.0 °C at 760 mmHg
• Flash Point: 278.9±32.9 °C
• PSA: 109.34000
• LogP: 1.01750
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

9-((3aR,4R,6R,6aR)-2,2-Dimethyl-6-((methylamino)methyl)tetrahydrofuro[3,4-d][1,3]dioxol-4-yl)-9H-purin-6-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)